Cas no 116655-36-8 (1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one)

• Product Name: 1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one
• CAS No: 116655-36-8
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• MDL: MFCD28369603
• CID: 4561350
• PubChem ID: 13929316
• Update Time: 2025-06-12

1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(pyrazin-2-yl)propan-2-one
• trifluoroacetonylpyrazine
• 1,1,1-trifluoro-3-pyrazin-2-ylpropan-2-one
• 2-Propanone, 1,1,1-trifluoro-3-(2-pyrazinyl)-
• 1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one

• MDL： MFCD28369603
• Inchi： 1S/C7H5F3N2O/c8-7(9,10)6(13)3-5-4-11-1-2-12-5/h1-2,4H,3H2
• InChI Key： NSMPTFGSBMYHKW-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=NC=CN=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 0.6
• Topological Polar Surface Area: 42.8

Additional information on 1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one

Introduction to 1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one (CAS No. 116655-36-8) in Modern Chemical and Pharmaceutical Research

1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 116655-36-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile structural properties and potential applications. The compound’s unique combination of a trifluoromethyl group and a pyrazine ring makes it an intriguing candidate for further exploration in drug discovery, material science, and catalysis.

The molecular structure of 1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one consists of a propanone backbone substituted with a trifluoromethyl group at the 1-position and a pyrazinyl moiety at the 3-position. This arrangement imparts distinct electronic and steric characteristics to the molecule, which can be exploited in various chemical reactions and biological interactions. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the pyrazine ring contributes to its ability to engage in hydrogen bonding and π-stacking interactions, making it a valuable scaffold for medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability, improved pharmacokinetic profiles, and increased binding affinity to biological targets. The fluorine atom’s ability to modulate electronic properties and metabolic resistance has made fluorinated molecules particularly attractive for developing novel therapeutics. 1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one exemplifies this trend by incorporating both trifluoromethyl and pyrazine functionalities, which are known to enhance molecular interactions with biological receptors.

One of the most promising applications of 1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one is in the development of small-molecule inhibitors for therapeutic targets. The compound’s structural features allow it to mimic natural substrates or bind to specific pockets on enzymes and receptors. For instance, studies have shown that fluorinated pyrazines can act as scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The trifluoromethyl group’s electron-withdrawing effect can fine-tune the compound’s binding affinity and selectivity, making it an ideal candidate for targeted drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one with high precision. Molecular docking simulations have revealed that this compound can effectively interact with various biological targets, including proteases and ion channels. These interactions are critical for developing drugs that can modulate disease-related pathways. Additionally, the compound’s ability to undergo derivatization allows for further optimization of its pharmacological properties.

The synthesis of 1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require specialized reagents and conditions. However, recent innovations in green chemistry have led to more efficient synthetic routes that minimize waste and improve yields. These advancements not only make the production of 116655-36-8 more sustainable but also open doors for large-scale applications.

In material science, 1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one has shown potential as a precursor for advanced materials with unique properties. Fluorinated compounds are known for their thermal stability and resistance to degradation, making them suitable for high-performance polymers and coatings. The pyrazine ring’s ability to form hydrogen bonds also enhances the material’s adhesion properties. These characteristics make 116655-36-8 a promising candidate for developing next-generation materials with applications in electronics and aerospace industries.

The pharmaceutical industry has also explored the use of 1,1,1-Trifluoro-3-(pyrazin-2-yl)propan-2-one as an intermediate in synthesizing active pharmaceutical ingredients (APIs). Its structural versatility allows for easy functionalization at multiple sites, enabling the creation of diverse chemical libraries for drug discovery. Researchers have utilized this compound to develop novel antibiotics, antivirals, and anti-inflammatory agents. The trifluoromethyl group’s presence often enhances the metabolic stability of these APIs, leading to improved drug efficacy.

Future research directions for 116655-36-8 include exploring its role in photopharmacology—a emerging field that combines light activation with traditional drug design. By incorporating photoactivatable groups into molecular frameworks like this one, scientists can develop drugs that respond to external stimuli such as light or magnetic fields. This approach holds promise for targeted therapies where precise temporal control over drug activity is essential.

The environmental impact of fluorinated compounds is another area of growing concern. While these molecules offer numerous benefits in pharmaceuticals and materials science， their persistence in ecosystems raises questions about long-term safety。 Efforts are underway to develop greener alternatives that retain their desirable properties while minimizing environmental harm。 Innovations such as biodegradable fluorinated polymers represent significant progress toward sustainable chemical practices。

In conclusion, 116655_36_8 stands out as a multifaceted compound with broad applications across multiple scientific disciplines。 Its unique structural features make it an invaluable tool for researchers working on drug discovery、 advanced materials，and sustainable chemistry。 As our understanding of fluorinated molecules continues to evolve， so too will their roles in addressing global challenges related health、 technology，and environmental sustainability。